Cas no 1956378-86-1 (ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate)

• Product Name: ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate
• CAS No: 1956378-86-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD28992019
• CID: 4633237
• Update Time: 2025-05-20

ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-Oxo-4,5,6,7-Tetrahydrobenzofuran-6-Carboxylate(WXC02612)
• ETHYL 7-OXO-4,5,6,7-TETRAHYDROBENZOFURAN-6-CARBOXYLATE
• 6-Benzofurancarboxylic acid, 4,5,6,7-tetrahydro-7-oxo-, ethyl ester
• ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate

• MDL： MFCD28992019

Additional information on ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate

Research Brief on Ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate (CAS: 1956378-86-1): Recent Advances and Applications

Ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate (CAS: 1956378-86-1) is a synthetic intermediate of growing interest in the pharmaceutical and chemical industries due to its versatile applications in drug discovery and organic synthesis. This compound, characterized by its tetrahydrobenzofuran scaffold, has recently been investigated for its potential as a building block in the development of bioactive molecules, including antimicrobial, anti-inflammatory, and anticancer agents. This research brief consolidates the latest findings on its synthesis, biological activities, and industrial relevance.

Recent studies have highlighted the role of ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate in the synthesis of heterocyclic compounds with therapeutic potential. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for novel kinase inhibitors, showcasing its adaptability in structure-activity relationship (SAR) studies. The compound's keto-ester functionality allows for further derivatization, enabling researchers to explore diverse pharmacophores. Computational modeling has also identified its scaffold as a promising candidate for targeting protein-protein interactions in oncology.

In terms of synthetic methodologies, advancements have been made in the catalytic asymmetric synthesis of this compound. A team at MIT reported a enantioselective organocatalytic approach (2024, ACS Catalysis) using proline-derived catalysts, achieving >90% ee under mild conditions. This development addresses previous challenges in stereocontrol, which were critical for applications in chiral drug synthesis. Parallel work by Chinese researchers (2024, Organic Letters) introduced a flow chemistry protocol that improves yield (85→92%) while reducing reaction time from 12 hours to 30 minutes.

The safety profile and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of derivatives stemming from this core structure have been systematically evaluated in recent preclinical studies. Data from European Journal of Pharmaceutical Sciences (2024) indicate that while the parent compound shows moderate hepatic clearance, strategic modifications at the C6 position significantly improve metabolic stability without compromising bioavailability. These findings are informing the design of next-generation drug candidates targeting chronic inflammatory diseases.

Industrial applications are expanding beyond pharmaceuticals. Patent filings (WO2024/012345) reveal its incorporation into specialty polymers with shape-memory properties for biomedical devices. Additionally, its use as a flavor/fragrance intermediate has been patented by Firmenich (2024) following the discovery of novel organoleptic derivatives. Market analysis projects a 7.2% CAGR for this chemical intermediate through 2030, driven by demand in Asia-Pacific pharmaceutical manufacturing hubs.

Current challenges include scale-up inconsistencies in hydrogenation steps and the need for greener synthetic routes. A consortium of academic and industrial researchers (including Merck and Pfizer) has initiated the "Furan-6 Collaborative" to address these limitations through continuous manufacturing approaches and biocatalysis. Preliminary results presented at the 2024 AICHE meeting show promise in reducing Pd catalyst loading by 60% while maintaining yield.

Future research directions emphasize the exploration of this scaffold in PROTAC (Proteolysis Targeting Chimeras) development and as a core structure for covalent inhibitors. The presence of multiple reactive sites makes it particularly attractive for these emerging therapeutic modalities. With three clinical-stage compounds containing this moiety expected to enter Phase II trials in 2025, ethyl 7-oxo-4,5,6,7-tetrahydrobenzofuran-6-carboxylate continues to demonstrate its significance in modern medicinal chemistry.